Cas no 1525398-29-1 (4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid)

4-(1-Ethyl-1H-pyrazol-4-yl)butanoic acid is a versatile pyrazole derivative with applications in pharmaceutical and organic synthesis. Its structure combines a pyrazole ring with a flexible butanoic acid side chain, offering functional group compatibility for further derivatization. The ethyl substituent enhances lipophilicity, potentially improving bioavailability in drug development contexts. This compound serves as a valuable intermediate in medicinal chemistry, particularly for designing kinase inhibitors or modulators of biological targets. Its carboxylic acid moiety allows for straightforward conjugation or salt formation, while the pyrazole core contributes to hydrogen bonding interactions. The balanced polarity of this molecule facilitates solubility in both organic and aqueous media, making it suitable for diverse synthetic applications.
4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid structure
1525398-29-1 structure
Product Name:4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid
CAS No:1525398-29-1
MF:C9H14N2O2
MW:182.219662189484
CID:5938137
PubChem ID:81008603
Update Time:2025-05-22

4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid
    • EN300-1859717
    • AKOS019577640
    • 1525398-29-1
    • Inchi: 1S/C9H14N2O2/c1-2-11-7-8(6-10-11)4-3-5-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
    • InChI Key: SWYPHXZIHOLBPX-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C=NN(CC)C=1)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1859717-0.05g
4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid
1525398-29-1
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$768.0 2023-09-18
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Enamine
EN300-1859717-0.5g
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Enamine
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$1286.0 2023-06-01
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Enamine
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$3728.0 2023-06-01
Enamine
EN300-1859717-10.0g
4-(1-ethyl-1H-pyrazol-4-yl)butanoic acid
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